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Compound of Interest

Compound Name: Vicriviroc

Cat. No.: B613818 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds like vicriviroc is a critical component of laboratory

safety and environmental responsibility. This guide provides a comprehensive overview of the

proper procedures for managing vicriviroc waste, drawing from safety data sheets and

general laboratory waste management protocols. Adherence to these guidelines is essential to

minimize environmental impact and ensure a safe working environment.

Key Hazard and Disposal Information
Vicriviroc, an investigational CCR5 antagonist, presents specific hazards that must be

considered during its handling and disposal. The primary safety concerns are its potential harm

if ingested and its significant toxicity to aquatic ecosystems.[1] Therefore, preventing its release

into the environment is a paramount concern.
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Hazard Classification & Disposal
Recommendations

GHS Hazard Statements
H302: Harmful if swallowed.[1][2] H410: Very

toxic to aquatic life with long lasting effects.[1]

GHS Precautionary Statements

P273: Avoid release to the environment.[1]

P391: Collect spillage.[1] P501: Dispose of

contents/ container to an approved waste

disposal plant.[1]

Primary Disposal Route
Dispose of surplus and non-recyclable products

via a licensed waste disposal contractor.[3]

Environmental Precautions

Avoid dispersal of spilled material and runoff

and contact with soil, waterways, drains and

sewers.[3]

Procedural Guidance for Vicriviroc Disposal
The proper disposal of vicriviroc follows a structured process that aligns with general best

practices for laboratory chemical waste management. The fundamental principle is to treat all

vicriviroc waste as hazardous chemical waste.

Step 1: Waste Segregation and Collection

At the Source: Begin by segregating vicriviroc waste at the point of generation. This

includes unused or expired compounds, contaminated labware (e.g., vials, pipette tips,

gloves), and solutions containing vicriviroc.

Designated Containers: Use only appropriate, clearly labeled, and leak-proof containers for

vicriviroc waste.[4] The containers should be compatible with the chemical nature of the

waste.

Labeling: All waste containers must be accurately labeled with the words "Hazardous

Waste," the full chemical name ("Vicriviroc"), and any other identifiers required by your

institution's Environmental Health and Safety (EHS) department.[5]
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Step 2: Storage of Vicriviroc Waste

Satellite Accumulation Areas: Store the collected waste in a designated Satellite

Accumulation Area within the laboratory.[4] This area should be secure and away from

general lab traffic.

Container Management: Keep waste containers securely closed except when adding waste.

[4]

Step 3: Arranging for Disposal

Contact EHS: When the waste container is full or ready for disposal, contact your institution's

EHS office or the equivalent department responsible for hazardous waste management.[6]

Waste Pickup: EHS will arrange for the collection of the waste by a licensed hazardous

waste disposal company.[3][6] These specialized contractors are equipped to handle and

transport chemical waste in compliance with all relevant regulations.

Documentation: Ensure that all necessary paperwork, such as a hazardous waste disposal

form, is completed accurately and submitted as per your institution's procedures.[4]

Important Considerations:

Do Not Drain Dispose: Under no circumstances should vicriviroc or materials contaminated

with it be disposed of down the drain.[4] Its high aquatic toxicity necessitates professional

disposal.

Empty Containers: Even empty containers that once held vicriviroc should be managed as

hazardous waste unless they have been triple-rinsed with a suitable solvent. However, for

acutely toxic compounds, even rinsed containers may require disposal as hazardous waste.

[4] Consult your EHS department for specific guidance.

Spill Management: In the event of a spill, contain the material to prevent it from entering

drains or waterways.[3] Collect the spilled material, place it in a labeled hazardous waste

container, and decontaminate the area. Report the spill to your EHS department.

Vicriviroc Disposal Workflow
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The following diagram illustrates the logical flow for the proper disposal of vicriviroc waste in a

laboratory setting.
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(Unused chemical, contaminated labware, solutions)
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Immediate Action Collect in Labeled, Leak-Proof
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Containment Store in Designated

Satellite Accumulation Area
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for Waste Pickup Request
Disposal Request Transfer to Licensed

Hazardous Waste Contractor
Scheduled Pickup Transport to Approved

Waste Disposal Facility
Compliant Transport
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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